Cas no 152571-52-3 (Anisole-13C6)

• Product Name: Anisole-13C6
• CAS No: 152571-52-3
• MF: C₇H₈O
• MW: 114.093750953674
• CID: 99186
• PubChem ID: 46780460
• Update Time: 2025-04-18

Anisole-13C6 Chemical and Physical Properties

Names and Identifiers

• Benzene-13C6, methoxy-(9CI)
• ANISOLE-13C6 (RING-13C6)
• Anisole-13C6
• ANISOLE-13C6,PALE YELLOW OIL
• Anisol-13C6
• Hichemix MB-13C6
• Methoxybenzene-13C6
• Methyl Phenyl-13C6 Ether
• Phenoxymethane-13C6
• Phenyl-13C6 Methyl Ether
• NSC 7920-13C6
• METHOXY(BENZENE-13C6)
• Anisole-(phenyl-13C6)
• 1-Methoxy(~13~C_6_)benzene
• 152571-52-3
• SCHEMBL20328417
• J-008932
• AT31072
• Anisole-(phenyl-13C6), 99 atom % 13C
• DTXSID00675631
• methoxy(1,2,3,4,5,6-13C6)cyclohexatriene
• AKOS030254539
• DTXCID00626380

• MDL： MFCD00143618
• Inchi： 1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3/i2+1,3+1,4+1,5+1,6+1,7+1
• InChI Key： RDOXTESZEPMUJZ-WBJZHHNVSA-N
• SMILES： O(C)[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Exact Mass: 114.07800
• Monoisotopic Mass: 114.078
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.049 g/mL at 25 °C
• Melting Point: -37 °C(lit.)
• Boiling Point: 154 °C(lit.)
• Refractive Index: 1.492
• Solubility: Dichloromethane, Ethyl Acetate
• PSA: 9.23000
• LogP: 1.69520

Anisole-13C6 Security Information

• Hazard Category Code： 10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles